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Compound of Interest

Compound Name: Copper dichlorate tetrahydrate

CAS No.: 135821-00-0

Cat. No.: B158530

Get Quote

Chemical Formula:

Synonyms: Copper dichlorate tetrahydrate, Cupric chlorate tetrahydrate CAS Registry
Number: 135821-00-0 (Tetrahydrate), 14721-21-2 (Anhydrous)[1][2]

Executive Summary & Nomenclature Analysis
"Copper dichlorate" is a non-standard commercial synonym for Copper(II) chlorate.[2] In

rigorous IUPAC nomenclature, the compound is defined as Copper(II) chlorate tetrahydrate.[2]

The term "dichlorate" refers to the stoichiometric presence of two chlorate anions (

) required to balance the divalent copper cation (

).[1][2]

This compound is a powerful oxidizer and coordination complex precursor, primarily utilized in

high-energy materials research and pyrotechnic spectral analysis.[1][2] Its extreme

hygroscopicity and shock sensitivity when mixed with organics require strict handling protocols.

[2]
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Core Chemical Identity
Property Specification

Chemical Formula

Molar Mass 302.51 g/mol

Oxidation States Copper (+2), Chlorine (+5)

Appearance Hygroscopic blue-green orthorhombic crystals

Solubility Highly soluble in water and ethanol

Stability Decomposes > 65°C; Shock-sensitive with fuels

Structural Characterization & Crystallography
The stability and reactivity of copper(II) chlorate tetrahydrate are governed by its crystal lattice

and coordination geometry.[2]

Crystal System
The compound crystallizes in the orthorhombic system with the space group

.[2] The lattice is held together by a network of hydrogen bonds between the coordinated water
molecules and the oxygen atoms of the chlorate anions.[2]

Coordination Geometry (Jahn-Teller Effect)
The

ion (

electronic configuration) exhibits a significant Jahn-Teller distortion, resulting in a distorted
octahedral geometry.[1][2]

Equatorial Plane: Four water molecules coordinate closely to the copper center (

).[1][2]

Axial Positions: Two chlorate anions coordinate through oxygen atoms at a longer distance (
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).[1][2]

This labile axial coordination makes the chlorate groups susceptible to displacement by

nitrogen-rich ligands (e.g., aminotriazoles), a property exploited in the synthesis of energetic

coordination polymers.[2]
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Figure 1: Coordination sphere of Cu(II) in the tetrahydrate lattice, highlighting the Jahn-Teller

induced axial elongation.[1][2]

Synthesis Protocol: Double Displacement
(Metathesis)
Direct reaction of copper with chloric acid is hazardous and difficult to control.[2] The industry-

standard protocol utilizes a metathesis reaction between Copper(II) Sulfate and Barium

Chlorate.[1][2] This method relies on the insolubility of Barium Sulfate to drive the equilibrium.

[2]

Reagents
Copper(II) Sulfate Pentahydrate (
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): High purity (>99%).[2]

Barium Chlorate (

): Stoichiometric equivalent.[2]

Solvent: Distilled, deionized water (cold).

Step-by-Step Methodology
Dissolution: Dissolve stoichiometric amounts of

and

in separate beakers using minimum hot distilled water.

Precipitation: Slowly add the barium chlorate solution to the copper sulfate solution with

constant magnetic stirring.

Reaction:

Filtration: The white precipitate (

) must be removed via vacuum filtration (Buchner funnel) using a fine-pore filter paper
(Whatman No. 42 or equivalent) to ensure no barium contamination.[2]

Concentration: The resulting blue filtrate is a solution of Copper(II) chlorate.[2]

Crystallization: Evaporate the filtrate under reduced pressure (vacuum desiccator) over

or

. DO NOT HEAT above 60°C, as thermal decomposition may occur.[2]

Isolation: Hygroscopic blue crystals of

will form.[2] Store immediately in a desiccator.
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Figure 2: Process flow for the synthesis of Copper(II) Chlorate Tetrahydrate via metathesis.

Energetic Properties & Decomposition
Researchers investigating this compound for pyrotechnics or propulsion must understand its

decomposition pathways.[2] Unlike alkali chlorates, transition metal chlorates are thermally

unstable.[2]

Decomposition Pathway
Upon heating, Copper(II) chlorate tetrahydrate undergoes dehydration followed by

decomposition into Copper(II) oxide, chlorine, and oxygen.[2] The decomposition is exothermic

and can accelerate into a runaway reaction.[2]

[1][2]

Dehydration Onset: ~65°C[1]

Decomposition Onset: ~100°C

Safety Profile (Critical)
Oxidizer Class: Strong oxidizer.[2][3] Accelerates the combustion of other materials.[2]

Incompatibility: Forms shock-sensitive explosives when mixed with sulfur, phosphorus, or

organic fuels (sugar, charcoal).[2]

Hygroscopicity: The compound will liquefy (deliquesce) in standard humidity, altering its

stoichiometry and fuel-oxidizer ratios.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]

2. Copper(II) chlorate - Wikipedia [en.wikipedia.org]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Definitive Guide to Copper(II) Chlorate Tetrahydrate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158530/docs#definitive-guide-to-copper-ii-chlorate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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